
molecular weight of 5-(trifluoromethyl)-2H-
tetrazole

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 5-(trifluoromethyl)-2H-tetrazole

Cat. No.: B3024279 Get Quote

An In-depth Technical Guide to the Molecular Properties and Applications of 5-
(Trifluoromethyl)-2H-tetrazole

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 5-(trifluoromethyl)-2H-tetrazole, a

heterocyclic compound of significant interest to researchers, scientists, and professionals in

drug development. Beyond a simple statement of its molecular weight, we will delve into the

physicochemical properties, synthesis, characterization, and applications that make this

molecule a valuable tool in medicinal chemistry and materials science. The structure of this

document is designed to logically flow from fundamental properties to practical applications,

providing expert insights and actionable protocols.

Core Molecular Identity and Physicochemical Profile
5-(Trifluoromethyl)-2H-tetrazole is a unique molecule that combines the structural features of

a tetrazole ring with the electronic properties of a trifluoromethyl group. This combination

imparts a specific set of characteristics that are highly sought after in the design of novel

therapeutic agents and functional materials.

The fundamental identifier of any chemical compound is its molecular weight, which is crucial

for all quantitative experimental work.
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Property Value Source

Molecular Formula C₂HF₃N₄ [1][2][3]

Molecular Weight 138.05 g/mol [1][2][3][4]

Exact Mass 138.015331 g/mol [2][3]

CAS Number 1702-15-4 [1]

Appearance
Solid (Varies by purity and

form)
[5]

The molecular weight of the corresponding sodium salt, 5-(trifluoromethyl)-2H-tetrazole
sodium salt, is 160.03 g/mol .[5][6] This salt is often used in synthesis and biological assays

due to its increased solubility and stability.

The presence of the trifluoromethyl (-CF₃) group is a key strategic element in modern medicinal

chemistry.[4] Trifluoromethylation can profoundly alter a molecule's properties by:

Increasing Lipophilicity: This can enhance membrane permeability and improve the

pharmacokinetic profile of a drug candidate.[4][7]

Enhancing Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the -

CF₃ group resistant to metabolic degradation.[7]

Modulating Acidity: The strong electron-withdrawing nature of the -CF₃ group increases the

acidity of the tetrazole N-H proton, influencing its ability to participate in hydrogen bonding

and other intermolecular interactions.

Synthesis and Structural Verification Workflow
The synthesis of 5-(trifluoromethyl)-2H-tetrazole and its derivatives is a topic of ongoing

research. One common approach involves the use of trifluoroacetamide and sodium azide as

starting materials.[8] A generalized workflow for the synthesis and subsequent verification,

where molecular weight confirmation is a critical step, is outlined below.
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Caption: A generalized workflow for the synthesis and characterization of 5-
(trifluoromethyl)-2H-tetrazole.

Protocol: Structural Verification by Mass Spectrometry
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This protocol describes the use of Electrospray Ionization Mass Spectrometry (ESI-MS) to

confirm the molecular weight of the synthesized 5-(trifluoromethyl)-2H-tetrazole. This

technique is self-validating as the observed mass-to-charge ratio (m/z) must match the

calculated theoretical value.

Sample Preparation: Accurately weigh approximately 1 mg of the synthesized compound

and dissolve it in 1 mL of a suitable solvent (e.g., methanol or acetonitrile) to create a 1

mg/mL stock solution. Further dilute this stock solution to a final concentration of 1-10 µg/mL.

Instrument Setup:

Set the mass spectrometer to operate in negative ion mode (ESI-) to detect the

deprotonated molecule [M-H]⁻.

Calibrate the instrument using a known standard to ensure mass accuracy.

Set the mass range to scan from m/z 50 to 500.

Data Acquisition: Infuse the prepared sample into the ESI source at a flow rate of 5-10

µL/min. Acquire data for 1-2 minutes to obtain a stable signal and average the spectra.

Data Analysis:

Look for the peak corresponding to the [M-H]⁻ ion. For 5-(trifluoromethyl)-2H-tetrazole,

the expected m/z value is approximately 137.01.

The presence of a peak at this m/z confirms the molecular weight of the target compound.

The high-resolution mass should match the exact mass of 137.0075 for the anion.[8]

The Role in Drug Development: A Bioisostere of
Carboxylic Acid
A primary reason for the extensive use of the tetrazole moiety in medicinal chemistry is its

function as a bioisostere of the carboxylic acid group.[4][9] Bioisosteres are functional groups

that can be interchanged without significantly altering the biological activity of a molecule. This

substitution can, however, advantageously modify other properties like metabolic stability and

bioavailability.[4][10]
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The tetrazole ring in 5-(trifluoromethyl)-2H-tetrazole mimics the size, shape, and acidic

properties of a carboxylic acid, allowing it to engage in similar interactions with biological

targets, such as receptors or enzymes.[11]
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Caption: The concept of bioisosteric replacement of a carboxylic acid with a tetrazole ring.

Many successful drugs, such as the antihypertensive medication Losartan, incorporate a

tetrazole moiety for this very reason.[10] The addition of the trifluoromethyl group to the

tetrazole core, as in 5-(trifluoromethyl)-2H-tetrazole, further refines these properties, making

it an attractive building block for creating new chemical entities with potentially superior

therapeutic profiles.[9][10]

Experimental Protocols for Laboratory Use
Accurate handling and preparation of solutions are paramount for reproducible experimental

results. The molecular weight is a cornerstone of these calculations.

Protocol: Preparation of a 10 mM Stock Solution
This protocol details the steps to prepare a 10 millimolar (mM) stock solution of 5-
(trifluoromethyl)-2H-tetrazole, a common starting point for various in vitro and in vivo studies.

Pre-calculation:

Molecular Weight (MW): 138.05 g/mol

To make a 1 M solution, you would dissolve 138.05 g in 1 L of solvent.
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To make a 10 mM (0.010 M) solution, you need to dissolve 1.3805 mg in 1 mL of solvent,

or 13.805 mg in 10 mL.

Materials:

5-(trifluoromethyl)-2H-tetrazole (solid)

Analytical balance

Appropriate solvent (e.g., Dimethyl Sulfoxide - DMSO)

Volumetric flask (e.g., 10 mL)

Pipettes and a vortex mixer

Procedure:

Accurately weigh out 13.8 mg of 5-(trifluoromethyl)-2H-tetrazole using an analytical

balance and transfer it to a 10 mL volumetric flask.

Add approximately 7-8 mL of DMSO to the flask.

Gently swirl the flask and then use a vortex mixer to ensure the compound is completely

dissolved.

Once dissolved, carefully add DMSO up to the 10 mL calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Label the solution clearly with the compound name, concentration (10 mM), solvent, and

date of preparation. Store appropriately, typically at -20°C for long-term stability.

Safety and Handling
While specific safety data for 5-(trifluoromethyl)-2H-tetrazole can vary, compounds of this

class should be handled with care.

Personal Protective Equipment (PPE): Always wear protective gloves, safety glasses, and a

lab coat.[12][13][14]
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Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to avoid

inhalation of dust or fumes.[12][14]

Storage: Store the compound in a cool, dry place, away from incompatible materials.[15] For

the sodium salt, storage at 2-8°C is recommended.[1][15]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Conclusion
The molecular weight of 5-(trifluoromethyl)-2H-tetrazole, 138.05 g/mol , is a fundamental

constant that serves as the gateway to its scientific exploration. This guide has demonstrated

that the significance of this value extends far beyond mere identification. It is a critical

parameter in the synthesis and structural verification of the molecule, a necessary component

for its practical application in experimental settings, and a foundational piece of knowledge for

understanding its role in the rational design of new pharmaceuticals. The unique combination of

a tetrazole ring and a trifluoromethyl group makes this compound a powerful building block,

and a thorough understanding of its core properties is essential for any researcher looking to

harness its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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